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Compound of Interest

Compound Name: Octadecanoyl-L-threo-sphingosine

Cat. No.: B3026375

Essential Safety and Handling Guide for
Octadecanoyl-L-threo-sphingosine

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling Octadecanoyl-L-threo-sphingosine. Adherence to these guidelines is essential for
ensuring a safe laboratory environment and maintaining the integrity of your research. This
material should be handled with care, assuming it is potentially hazardous as the toxicological
properties may not have been fully investigated[1][2][3].

Physicochemical and Safety Data

The following table summarizes key quantitative data for a closely related stereoisomer,
Octadecanoyl-L-erythro-sphingosine, to provide a quick reference for its physical properties
and safety information.
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Property Value

Molecular Formula C36H71NO3[4]
Molecular Weight 565.96 g/mol [4]
Physical State Solid[3][4]

Storage Freezer (-20°C)[2][3][4]
Purity >99%][4]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential
exposure. The following PPE is mandatory when handling Octadecanoyl-L-threo-
sphingosine[1][5]:

Protection Type Recommended Equipment

Chemical safety glasses with side shields or

Eye Protection
goggles.[1]

) Compatible chemical-resistant gloves (e.g.,
Hand Protection o )
nitrile, neoprene). Inspect gloves prior to use.[1]

A laboratory coat is mandatory. For larger
Skin and Body quantities or risk of splashing, consider a

chemical-resistant apron.[1]

If working with the powdered form for extended
Resoirat periods or in a poorly ventilated area, a NIOSH-
espirator
P Y approved respirator with an appropriate

particulate filter is recommended.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to proper handling and storage protocols is essential to maintain the stability of the
compound and ensure the safety of laboratory personnel.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.larodan.com/product/octadecanoyl-l-erythro-sphingosine/
https://www.larodan.com/product/octadecanoyl-l-erythro-sphingosine/
https://cdn.caymanchem.com/cdn/insert/24375.pdf
https://www.larodan.com/product/octadecanoyl-l-erythro-sphingosine/
https://cdn.caymanchem.com/cdn/insert/28965.pdf
https://cdn.caymanchem.com/cdn/insert/24375.pdf
https://www.larodan.com/product/octadecanoyl-l-erythro-sphingosine/
https://www.larodan.com/product/octadecanoyl-l-erythro-sphingosine/
https://www.benchchem.com/product/b3026375?utm_src=pdf-body
https://www.benchchem.com/product/b3026375?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://m.youtube.com/watch?v=i1D6zpSw_6Q
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Preparation:

Ensure the work area is clean and uncluttered before handling[1].

Work in a well-ventilated area or under a chemical fume hood.

Have all necessary equipment and materials ready, including PPE, weighing instruments,
and solvents.

. Handling the Solid Compound:

As this compound is supplied as a solid, avoid generating dust.

When weighing, use a contained system (e.g., a weighing boat within a fume hood) to
minimize dispersal.

Do not ingest, inhale, or allow contact with eyes, skin, or clothing[2][3].

Avoid eating, drinking, or smoking in the handling area[1].

. Solution Preparation:

If preparing a stock solution, do so in a fume hood.

A related compound, D-threo Sphinganine, is soluble in organic solvents such as chloroform,
methanol, ethanol, and DMSO[3]. When dissolving, the solvent of choice should be purged
with an inert gas[3].

. Post-Handling:

Wash hands and any exposed skin thoroughly after handling[1][2][3].

Immediately change any contaminated clothing.

Clean the work area and any equipment used.
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Figure 1. A workflow diagram for the safe handling of Octadecanoyl-L-threo-sphingosine.
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Disposal Plan

Proper disposal of Octadecanoyl-L-threo-sphingosine and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused product as hazardous waste. Contact your institution's
environmental health and safety (EHS) office for specific guidelines[1].

o Contaminated Materials: Any materials that have come into contact with the compound, such
as pipette tips, gloves, and empty containers, should be considered contaminated and
disposed of as hazardous waste[1].

e Solutions: Solutions containing this compound should also be disposed of as hazardous
chemical waste, following institutional protocols.

In case of Exposure

o Skin Contact: Immediately wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

 Inhalation: Move person to fresh air and keep comfortable for breathing. Call a poison center
or doctor if you feel unwell.

 Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth. Do NOT
induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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